Cas no 656257-01-1 (Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester)
656257-01-1 structure
Product Name:Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester
CAS No:656257-01-1
MF:C14H12N2O3
MW:256.256683349609
CID:1690497
Update Time:2024-08-30
Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester
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- Inchi: 1S/C14H12N2O3/c1-8-11(7-15)13(16)19-12(8)9-3-5-10(6-4-9)14(17)18-2/h3-6H,16H2,1-2H3
- InChI Key: OHNDNYCQNPUMJZ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C2=C(C)C(C#N)=C(N)O2)C=C1
Computed Properties
- Exact Mass: 256.08486
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 430.5±45.0 °C(Predicted)
- PSA: 89.25
- pka: -1.82±0.10(Predicted)
Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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